Cas no 1177281-73-0 (2-Butyl-2,5-dihydro-1H-pyrrole)

• Product Name: 2-Butyl-2,5-dihydro-1H-pyrrole
• CAS No: 1177281-73-0
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 1087760
• PubChem ID: 45791185
• Update Time: 2025-04-20

2-Butyl-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-2,5-dihydro-1H-pyrrole
• 2-butyl-2,5-dihydro-1H-pyrrole(SALTDATA: HCl)
• 1177281-73-0
• AKOS006306089

• MDL： MFCD11053997
• Inchi： 1S/C8H15N/c1-2-3-5-8-6-4-7-9-8/h4,6,8-9H,2-3,5,7H2,1H3
• InChI Key： NFNHZXVXPGOQMF-UHFFFAOYSA-N
• SMILES： N1CC=CC1CCCC

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

2-Butyl-2,5-dihydro-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines